Cas no 61323-27-1 (4-Thiazolecarboxylic acid, 5-propyl-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 5-propyl-, ethyl ester
• CAS No: 61323-27-1
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 484074
• PubChem ID: 12300672
• Update Time: 2025-04-19

4-Thiazolecarboxylic acid, 5-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-propyl-, ethyl ester
• ethyl 5-propyl-1,3-thiazole-4-carboxylate
• 61323-27-1
• MWHKRSUZUQSRAW-UHFFFAOYSA-N
• 4-ethoxycarbonyl-5-(n-propyl) thiazole
• SCHEMBL11708039
• DTXSID80486328

• Inchi： 1S/C9H13NO2S/c1-3-5-7-8(10-6-13-7)9(11)12-4-2/h6H,3-5H2,1-2H3
• InChI Key： MWHKRSUZUQSRAW-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)OCC)=C1CCC

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19